Cas no 301311-93-3 ((2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide)

• Product Name: (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide
• CAS No: 301311-93-3
• MF: C₂₂H₁₈N₂O₃
• MW: 358.389925479889
• CID: 6418520
• PubChem ID: 6011123
• Update Time: 2025-10-28

(2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide
• (2e)2cyanon(2methoxyphenyl)3[5(4methylphenyl)2furyl]acrylamide
• AKOS001484864
• F0093-0002
• 301311-93-3
• (E)-2-cyano-N-(2-methoxyphenyl)-3-[5-(4-methylphenyl)furan-2-yl]prop-2-enamide
• (2E)-2-CYANO-N-(2-METHOXYPHENYL)-3-[5-(4-METHYLPHENYL)FURAN-2-YL]PROP-2-ENAMIDE
• (E)-2-cyano-N-(2-methoxyphenyl)-3-(5-(p-tolyl)furan-2-yl)acrylamide

• Inchi： 1S/C22H18N2O3/c1-15-7-9-16(10-8-15)20-12-11-18(27-20)13-17(14-23)22(25)24-19-5-3-4-6-21(19)26-2/h3-13H,1-2H3,(H,24,25)/b17-13+
• InChI Key： HUIWNWNHEZAEND-GHRIWEEISA-N
• SMILES： O1C(/C=C(\C#N)/C(NC2C=CC=CC=2OC)=O)=CC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 358.13174244g/mol
• Monoisotopic Mass: 358.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide

CAS No 301311-93-3: (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide

The compound with CAS No 301311-93-3, known as (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has been the subject of recent studies due to its unique structural features and promising biological activities. The molecule consists of several key functional groups, including a cyano group, a methoxyphenyl moiety, and a furan ring, which collectively contribute to its versatile properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its properties in greater depth. The cyano group in the molecule is known for its ability to enhance the stability and reactivity of the compound, making it suitable for applications in drug design and material science. Additionally, the methoxyphenyl group introduces electronic effects that can modulate the compound's interaction with biological systems, potentially leading to novel therapeutic applications.

The presence of the furan ring adds another layer of complexity to the molecule's structure. Furan derivatives are well-known for their ability to participate in various chemical reactions, including cycloadditions and oxidation processes. This makes the compound an interesting candidate for exploring new reaction pathways and developing advanced materials. Recent studies have also highlighted the potential of this compound as a precursor for synthesizing more complex molecules with tailored functionalities.

One of the most exciting aspects of this compound is its biological activity. Researchers have reported that (2E)-2-cyano-N-(2-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide exhibits significant anti-inflammatory and antioxidant properties. These findings suggest that it could be developed into a novel class of therapeutic agents for treating conditions such as chronic inflammation and oxidative stress-related diseases.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The optimization of these steps has been a focus of recent research efforts, with scientists striving to improve yields and reduce reaction times. The use of green chemistry principles has also been explored to make the synthesis process more environmentally friendly.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis and sensor technology. Furthermore, the molecule's electronic properties suggest that it could be incorporated into organic electronics, such as light-emitting diodes (LEDs) or photovoltaic devices.

As research on this compound continues to advance, it is expected that new insights into its properties and applications will emerge. Collaborative efforts between chemists, biologists, and materials scientists are likely to unlock its full potential, paving the way for innovative solutions in medicine, technology, and beyond.